Cas no 2171626-34-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methylthiolan-2-yl)methylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methylthiolan-2-yl)methylcarbamoyl}butanoic acid
• CAS No: 2171626-34-7
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 6268868
• PubChem ID: 165526153
• Update Time: 2025-05-20

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methylthiolan-2-yl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methylthiolan-2-yl)methylcarbamoyl}butanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(2-methylthiolan-2-yl)methyl]carbamoyl}butanoic acid
• EN300-1496560
• 2171626-34-7

• Inchi： 1S/C26H30N2O5S/c1-26(13-6-14-34-26)16-27-24(31)22(11-12-23(29)30)28-25(32)33-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,21-22H,6,11-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： SWJRLCKBBQXOCW-UHFFFAOYSA-N
• SMILES： S1CCCC1(C)CNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 130Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methylthiolan-2-yl)methylcarbamoyl}butanoic acid

Research Briefing on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methylthiolan-2-yl)methylcarbamoyl}butanoic acid (CAS: 2171626-34-7)

In recent years, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methylthiolan-2-yl)methylcarbamoyl}butanoic acid (CAS: 2171626-34-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

The compound, characterized by its unique structural features, has been explored for its role in peptide synthesis and drug development. Recent studies have highlighted its utility as a building block in solid-phase peptide synthesis (SPPS), where the 9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group serves as a protective moiety. The presence of the 2-methylthiolan-2-yl)methylcarbamoyl group further enhances its stability and reactivity, making it a valuable candidate for the development of novel bioactive peptides.

One of the key findings from recent research is the compound's potential in targeting specific enzymatic pathways. Preliminary in vitro studies have demonstrated its ability to modulate enzyme activity, particularly in the context of inflammatory and neurodegenerative diseases. These findings suggest that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methylthiolan-2-yl)methylcarbamoyl}butanoic acid could serve as a promising scaffold for the design of enzyme inhibitors.

Furthermore, advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Recent publications have detailed optimized protocols for its synthesis, emphasizing the use of green chemistry principles to minimize environmental impact. These developments are expected to facilitate its broader application in both academic and industrial settings.

In conclusion, the ongoing research on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methylthiolan-2-yl)methylcarbamoyl}butanoic acid underscores its significance in the chemical biology and pharmaceutical fields. Its versatile applications in peptide synthesis and drug development, coupled with its potential therapeutic benefits, make it a compound of considerable interest. Future studies are anticipated to further elucidate its mechanisms of action and explore its clinical potential.